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Compound Focus: Altromycin H

CAS No.: 160219-87-4

Cat. No.: S639228

Comparative Overview of Pluramycin-Type Antibiotics

The table below summarizes key characteristics of altromycins and the related compound kidamycin based

on the gathered information.

Antibiotic Structural Reported Biological Mechanism of Key Structural
Class Activities Action Features
Altromycins  Pluramycin- Activity against Gram-  DNA alkylation; C-glycosylated
(Family) type positive bacteria; intercalation [3] [4]. angucycline core;
Angucycline potent in vivo activity unigue sugar
[1] in P388 leukemia, pattern at C5 and
colon, lung, and C10 positions [1].
ovarian tumor models
[2].
Altromycin Pluramycin- Antitumor antibiotic Covalent modification ~ Contains an
B type [4]. of guanine (N7) via epoxide side chain
Angucycline epoxide alkylation; and C-glycosylated
[3] sequence preference  sugars [3].

for 5-AG* sites [3]
[4].
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Antibiotic Structural Reported Biological Mechanism of Key Structural
Class Activities Action Features

Kidamycin Pluramycin- Cytotoxicity against DNA intercalation C-glycosylated
type leukemia L-1210 and and alkylation [1]. angucycline with
Angucycline Ehrlich ascites tumors sugars at C8 and
[3][1] [3]. C10; 2-butenyl

residue at C2 [1].

Mechanism of Action and Experimental Evidence

The antitumor activity of pluramycin antibiotics, including altromycins, is primarily attributed to their

interaction with DNA.

* DNA Alkylation and Intercalation: These compounds are characterized as DNA intercalators with

the added ability to alkylate DNA [4]. Altromycin B, for instance, covalently modifies the N7 position
of guanine bases via its epoxide side chain [3]. This alkylation disrupts DNA integrity and function,

leadin

g to cell death.

e Sequence Selectivity: Mapping of altromycin B-DNA adducts has shown that the alkylation is not

random. The most highly reactive sites for altromycin B are at the N7 of guanine within a 5'-AG
sequence (where G* is the alkylated base), a pattern consistent in both genomic and plasmid DNA

[4].

¢ Experimental Protocol for DNA Adduct Mapping: The key experiment to identify the precise
alkylation sites of altromycin B in genomic DNA was performed using ligation-mediated PCR [4]. The
general workflow is as follows:

(o]
[e]

o

Pathw

Treatment: Genomic DNA is treated with altromycin B to form adducts.

Cleavage: DNA adducts are converted into strand breaks using hot piperidine treatment.
Ligation & Amplification: Fragments with ligatable breaks are amplified via a single-sided,
ligation-mediated PCR.

Analysis: The resulting fragments are analyzed to map the alkylation sites at nucleotide
resolution [4].

ay and Structural Relationships

The following diagram illustrates the shared mechanism of action and structural classification of these

compounds.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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